1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine

Specification

• CAS No.: 1060806-99-6
• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20
• IUPAC Name: 1-(2-methoxypyridin-4-yl)cyclopropan-1-amine
• Standard InChI: InChI=1S/C9H12N2O/c1-12-8-6-7(2-5-11-8)9(10)3-4-9/h2,5-6H,3-4,10H2,1H3
• Standard InChI Key: MSLFJTYXBSUGCV-UHFFFAOYSA-N
• SMILES: COC1=NC=CC(=C1)C2(CC2)N
• Canonical SMILES: COC1=NC=CC(=C1)C2(CC2)N

Introduction

1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine is a synthetic organic compound with the CAS number 1060806-99-6. It belongs to the family of organic building blocks, which are crucial in the synthesis of more complex molecules. This compound features a cyclopropane ring attached to a pyridine ring with a methoxy group at the 2-position and an amine group at the 1-position of the cyclopropane ring.

Synthesis and Preparation

The synthesis of 1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine typically involves a multi-step process:

• Cyclopropanation: The starting material, 2-methoxypyridine, undergoes a cyclopropanation reaction to form the cyclopropane ring.

• Amination: The cyclopropane intermediate is then subjected to amination to introduce the amine group.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of specific catalysts and reaction conditions to ensure consistency and scalability.

Chemical Reactions and Applications

1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions can lead to the formation of diverse derivatives with potential applications in chemistry, biology, and medicine.

Applications

• Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

• Biology: Studied for its potential biological activities, including interactions with enzymes and receptors.

• Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Research Findings and Biological Activity

While specific biological activity data for 1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine is limited, its structural analogs, such as the dihydrochloride salt, have shown antimicrobial activity against various bacterial strains. The compound's unique structure, featuring a cyclopropane ring and a methoxypyridine moiety, enhances its interaction with biological targets.

Antimicrobial Activity of Analogous Compounds

Organism	MIC (µg/mL)
Escherichia coli	40
Staphylococcus aureus	32
Klebsiella pneumoniae	50
Pseudomonas aeruginosa	25

These results suggest that similar compounds have a broad spectrum of activity, comparable to standard antibiotics.

Industrial and Commercial Usage

1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine is primarily used in professional manufacturing, research laboratories, and industrial or commercial settings. It is not intended for medical or consumer use and is subject to strict shipping and handling regulations.

Safety and Handling

• Hazard Information: Users should refer to the Safety Data Sheet for detailed hazard information.

• Storage and Handling: Follow standard protocols for handling organic chemicals, including proper ventilation and protective equipment.